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Compound of Interest

Compound Name: Butane-1,4-13C2

cat. No.: B1626772

This technical guide provides an in-depth overview of the safety data for Butane-1,4-13Cz, a
stable isotope-labeled form of 1,4-butanediol. The information presented is crucial for
researchers, scientists, and drug development professionals to ensure safe handling, storage,
and use of this compound in experimental settings. While the isotopic labeling does not
significantly alter the chemical hazards compared to the unlabeled compound, it is essential to
handle it with the same precautions.

Section 1: Chemical Identification and Properties

Butane-1,4-13Cz is chemically known as (1,4-13Cz)butane-1,4-diol. Its primary use in research is
as a tracer in metabolic studies and for the synthesis of labeled compounds in drug
development.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name (1,4-13C2)butane-1,4-diol[1]

Synonyms 1,4-Butanediol-1,4-13C2, 1,4-Butylene glycol-
13C2, Tetramethylene glycol-13C2[1][2]

CAS Number 79864-96-3[1]

Molecular Formula C213C2H1002

Molecular Weight 92.11 g/mol [1]

InChl Key WERYXYBDKMZEQL-CQDYUVAPSA-N[1]

SMILES C(C[13CH2]O)[13CHZ2]O[1]

Table 2: Physical and Chemical :

Property Value

Physical State Liquid

Appearance Colorless, clear liquid[3]
Odor Little to no odor[3]

Boiling Point 228 °C[4]

Melting Point 20.1°C

Flash Point > 121 °C (open cup)[4]
Autoignition Temperature 350 °C[4]

Vapor Pressure 0.0105 mmHg at 25 °C[4]
Vapor Density 3.1 (Air = 1)[4]

Density 1.017 g/cm3[4]

Solubility in Water Miscible (> 100 g/L at 20 °C)[3][4]
n-octanol/water partition coefficient -0.83[4]
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Section 2: Hazard Identification and Toxicological
Data

Butane-1,4-13C2 shares the same hazard profile as its unlabeled counterpart, 1,4-butanediol.
The primary hazards are acute oral toxicity and central nervous system (CNS) depression.[2][3]

[5]

Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

H302: Harmful if swallowed[2]

Acute Toxicity, Oral 4

[5]
Specific Target Organ Toxicity 3 H336: May cause drowsiness
(Single Exposure) or dizziness[2][5]

Signal Word:Warning[2][5]

. _ ] lial)

Test Species Route Value

LD50 Rat Oral 1500 mg/kg[4]

LD50 Rat Dermal > 5000 mg/kg[4]

LC50 Rat Inhalation > 5100 mg/m3 (4 hr)[4]

Summary of Toxicological Effects:

o Acute Effects: Harmful if swallowed.[2][5] Ingestion can lead to CNS depression, causing
symptoms such as drowsiness, dizziness, nausea, and headache.[3][4] In severe cases, it
can lead to convulsions, coma, and respiratory failure.[3][4] Inhalation of high concentrations
of vapor may also cause narcotic effects.[5]

» Chronic Effects: Currently not classified as carcinogenic, mutagenic, or a reproductive
toxicant.[5]
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Section 3: Handling, Storage, and Emergency

Procedures

Table 5: Exposure Controls and Personal Protective

Equipment (PPE)

Control Parameter

Recommendation

Engineering Controls

Use only in well-ventilated areas, preferably
under a chemical fume hood.[2][6] Ensure an
emergency eyewash station and safety shower

are readily accessible.[4]

Eye/Face Protection

Wear chemical safety goggles with side

protection.[5]

Skin Protection

Wear suitable protective gloves (e.g., nitrile

rubber) and a lab coat.[5]

Respiratory Protection

If ventilation is inadequate or vapors/mists are
generated, use a NIOSH/MSHA-approved

respirator with an organic vapor cartridge.[2][5]

General Hygiene

Wash hands thoroughly after handling.[2] Do not

eat, drink, or smoke in the work area.[2]

Table 6: Storage and Disposal
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Condition Recommendation
Store in a tightly closed container in a cool, dry,
and well-ventilated place.[2][5] Keep away from
heat, sparks, open flames, and incompatible

Storage . . :
materials such as strong oxidizing agents, acids,
and metals.[3][4] Recommended storage
temperature: 4 °C.[5]
Dispose of contents and container to an

) approved waste disposal plant in accordance
Disposal

with local, regional, and national regulations.[2]

Do not allow the product to enter drains.[2]

Table 7: First Aid Measures

Exposure Route

First Aid Procedure

IF SWALLOWED: Call a POISON CENTER or

Ingestion doctor immediately if you feel unwell.[2] Rinse
mouth. Do not induce vomiting.[2]
IF INHALED: Remove person to fresh air and
) keep comfortable for breathing.[2] Call a
Inhalation

POISON CENTER or doctor if you feel unwell.
[2]

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothes
and shoes.[6] Seek medical attention if irritation

develops.[3]

Eye Contact

Rinse cautiously with water for several minutes.
[7] Remove contact lenses, if present and easy
to do. Continue rinsing.[2] If eye irritation

persists, get medical advice/attention.[3]
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Section 4: Experimental Protocols and

Visualizations
General Experimental Workflow

The following diagram outlines a standard workflow for handling Butane-1,4-13Cz in a research
setting, emphasizing safety and proper procedure.
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Caption: General laboratory workflow for handling chemical reagents.
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Metabolic Pathway and Mechanism of Action

1,4-Butanediol is metabolized in the body to gamma-hydroxybutyric acid (GHB), a known CNS
depressant. This metabolic conversion is responsible for its physiological effects. The diagram

below illustrates this simplified pathway.

Metabolic Pathway
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(1,4-Butanediol)

ase

y-Hydroxybutyraldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Safety Guide: Butane-1,4-13C2]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1626772#butane-
1-4-13c2-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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